Cas no 897620-79-0 (1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea
• CAS No: 897620-79-0
• MF: C₂₃H₂₄ClN₅O₃S
• MW: 485.986362457275
• CID: 5964331
• PubChem ID: 18567582
• Update Time: 2025-07-09

1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea
• 1-(4-chlorophenyl)-3-[4-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]urea
• 1-(4-chlorophenyl)-3-(4-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea
• F2096-0438
• AKOS024626991
• 1-(4-chlorophenyl)-3-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)urea
• 897620-79-0

• Inchi： 1S/C23H24ClN5O3S/c1-32-20-5-3-2-4-19(20)28-10-12-29(13-11-28)21(30)14-18-15-33-23(26-18)27-22(31)25-17-8-6-16(24)7-9-17/h2-9,15H,10-14H2,1H3,(H2,25,26,27,31)
• InChI Key： IUWFVOXIPULAIH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1=NC(CC(N2CCN(C3=CC=CC=C3OC)CC2)=O)=CS1)=O

Computed Properties

• Exact Mass: 485.1288385g/mol
• Monoisotopic Mass: 485.1288385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea

Introduction to 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea (CAS No. 897620-79-0)

1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea, with the CAS number 897620-79-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural arrangement that includes a chlorophenyl group, a thiazole ring, and a piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea is characterized by its intricate functional groups. The presence of the chlorophenyl group imparts lipophilic properties, which can enhance the compound's ability to cross biological membranes. The thiazole ring, known for its biological activity, contributes to the compound's stability and reactivity. The piperazine moiety, a common feature in many pharmaceuticals, enhances the compound's solubility and binding affinity to specific receptors.

Recent studies have explored the potential of 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that it may have potential as a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that it can effectively reduce inflammation and pain by inhibiting key inflammatory mediators such as prostaglandins and cytokines. This dual action makes it a promising candidate for the development of new drugs targeting chronic inflammatory conditions and pain management.

The pharmacokinetic profile of 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies indicate that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life. These attributes are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chlorophenyl)-3-(4-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxyethyl}-1,3-thiazol-2-y l)urea in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of 1-(4-chlorophenyl)-3-(4-{2-[4-(2-methoxypheny l)piperazin - 1 - yl] - 2 - oxoethyl} - 1 , 3 - thiazol - 2 - yl)urea involves several steps, including the formation of key intermediates such as chlorophenyl urea and thiazole derivatives. Advanced synthetic techniques and catalysts have been employed to optimize the yield and purity of the final product. The scalable synthesis process ensures that this compound can be produced efficiently for both research and commercial purposes.

In conclusion, 1-(4-chlorophen yl)-3 -( 4 - { 2 - [ 4 -( 2 - methoxypheny l )pip erazin - 1 - yl] - 2 - oxoethyl} - 1 , 3 - thia zol - 2 - yl )urea (CAS No. 897620–79–0) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.